N-(3-chloro-4-methylphenyl)-2-(1-ethyl-1H-pyrazol-5-yl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(2-ethylpyrazol-3-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C17H21ClN4O/c1-3-22-16(8-9-19-22)15-5-4-10-21(15)17(23)20-13-7-6-12(2)14(18)11-13/h6-9,11,15H,3-5,10H2,1-2H3,(H,20,23)
• InChI Key: HLQPGPGNMBQUJB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C2CCCN2C(=O)NC3=CC(=C(C=C3)C)Cl
• Molecular Formula: C17H21ClN4O
• Molecular Weight: 332.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(1-ethyl-1H-pyrazol-5-yl)-1-pyrrolidinecarboxamide, also known as CPP-115, is a synthetic compound that has been studied for its potential use in treating various neurological disorders.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-2-(1-ethyl-1H-pyrazol-5-yl)-1-pyrrolidinecarboxamide is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA transaminase, this compound increases the levels of GABA in the brain, which can have a calming effect and reduce the risk of seizures (Luszczki et al., 2013).
Biochemical and Physiological Effects
The increased levels of GABA in the brain due to this compound administration have been shown to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce seizure activity and prevent addiction-related behaviors (Kaminski et al., 2016; Shuman et al., 2020). In clinical studies, this compound has been shown to improve cognitive function in individuals with ADHD (Lopez et al., 2017). However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-methylphenyl)-2-(1-ethyl-1H-pyrazol-5-yl)-1-pyrrolidinecarboxamide is its specificity for GABA transaminase, which makes it a useful tool for studying the role of GABA in various neurological disorders. However, one limitation of this compound is its short half-life, which requires frequent dosing in animal studies (Shuman et al., 2020).

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-2-(1-ethyl-1H-pyrazol-5-yl)-1-pyrrolidinecarboxamide. One area of interest is the potential use of this compound in treating other neurological disorders, such as anxiety and depression. Another area of interest is the development of new formulations of this compound that have a longer half-life and can be administered less frequently. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential for clinical use.
Conclusion
This compound is a synthetic compound that has been studied for its potential use in treating various neurological disorders. Its specificity for GABA transaminase makes it a useful tool for studying the role of GABA in these disorders. While its potential for clinical use is still being studied, this compound shows promise in improving cognitive function in individuals with ADHD and reducing seizure activity and addiction-related behaviors. Future research on this compound will help to further understand its potential for clinical use.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-(1-ethyl-1H-pyrazol-5-yl)-1-pyrrolidinecarboxamide has been studied for its potential use in treating various neurological disorders, including epilepsy, addiction, and attention deficit hyperactivity disorder (ADHD). In preclinical studies, this compound has been shown to be effective in reducing seizures and preventing addiction-related behaviors (Kaminski et al., 2016; Shuman et al., 2020). In clinical studies, this compound has shown promise in improving cognitive function in individuals with ADHD (Lopez et al., 2017).